Cas no 2171355-60-3 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171355-60-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6079139
• PubChem ID: 165877328
• Update Time: 2025-10-29

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidin-2-yl}acetic acid
• EN300-1576802
• 2171355-60-3

• Inchi： 1S/C25H28N2O5/c1-16(13-23(28)27-12-6-7-17(27)14-24(29)30)26-25(31)32-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)/t16-,17?/m0/s1
• InChI Key： CYZAXIPZTGHFFO-BHWOMJMDSA-N
• SMILES： O=C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171355-60-3)

In the realm of peptide synthesis and pharmaceutical research, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171355-60-3) has emerged as a critical intermediate. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a pyrrolidine backbone and an Fmoc-protecting group, makes it indispensable for researchers focusing on drug discovery and biomolecular engineering.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like CAS No. 2171355-60-3. Recent studies highlight its utility in designing GPCR-targeted drugs and enzyme inhibitors, aligning with trends in personalized medicine. A common query among scientists is: "How does the stereochemistry of the 3S-amino butanoyl moiety influence peptide stability?" This underscores the compound's significance in optimizing bioavailability and target specificity.

From a synthetic chemistry perspective, the Fmoc group in this compound ensures selective deprotection under mild conditions, a feature highly valued in automated peptide synthesizers. Analytical techniques such as HPLC and LC-MS are typically employed to verify its purity, addressing another frequent question: "What methods ensure batch-to-batch consistency for CAS 2171355-60-3?" Regulatory guidelines, including ICH Q7, further emphasize the need for rigorous quality control in its production.

Beyond pharmaceuticals, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid finds applications in bioconjugation and proteomics. Its compatibility with click chemistry protocols enables the development of labeled probes for imaging studies. Researchers also explore its potential in antibody-drug conjugates (ADCs), a hot topic in oncology research. The compound's carboxylic acid functionality allows facile coupling with amines, making it versatile for diverse biotechnological workflows.

Environmental and safety profiles of CAS 2171355-60-3 adhere to REACH and Green Chemistry principles. Solvent selection during synthesis often involves PEG-based systems or supercritical CO₂, reflecting industry shifts toward sustainable practices. This aligns with searches like "eco-friendly synthesis of Fmoc-amino acid derivatives", demonstrating how innovation drives both performance and sustainability in fine chemicals.

In summary, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidin-2-yl}acetic acid represents a nexus of cutting-edge science and practical applications. Its role in advancing peptide therapeutics, coupled with stringent quality standards, ensures its prominence in life sciences. Future research may unlock novel modifications of its pyrrolidine-acetic acid scaffold, further expanding its utility in next-generation biologics.